4(3H)-Quinazolinone, 3-(4-bromophenyl)-2-(((2,3-dihydroxy-2-(4-nitrophenyl)propyl)amino)methyl)-, (R)-

Specification

• CAS No.: 84138-22-7
• Molecular Formula: C24H21BrN4O5
• Molecular Weight: 525.4 g/mol
• IUPAC Name: 3-(4-bromophenyl)-2-[[[2,3-dihydroxy-2-(4-nitrophenyl)propyl]amino]methyl]quinazolin-4-one
• Standard InChI: InChI=1S/C24H21BrN4O5/c25-17-7-11-18(12-8-17)28-22(27-21-4-2-1-3-20(21)23(28)31)13-26-14-24(32,15-30)16-5-9-19(10-6-16)29(33)34/h1-12,26,30,32H,13-15H2
• Standard InChI Key: JQQNIHLLRBDHBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)CNCC(CO)(C3=CC=C(C=C3)[N+](=O)[O-])O)C4=CC=C(C=C4)Br

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates a quinazolinone core (a fused benzene and pyrimidine ring system) with three distinct substituents:

• A 4-bromophenyl group at position 3, contributing halogen-mediated hydrophobic interactions.

• A (2,3-dihydroxy-2-(4-nitrophenyl)propyl)aminomethyl side chain at position 2, enabling hydrogen bonding and steric effects.

• A nitrophenyl group within the propyl side chain, enhancing electron-withdrawing characteristics.

The (R)-configuration at the chiral center of the dihydroxypropyl group further influences its stereochemical interactions with biological targets.

Physicochemical Data

Key properties are summarized below:

Property	Value
Molecular Formula	C₂₄H₂₁BrN₄O₅
Molecular Weight	525.4 g/mol
IUPAC Name	3-(4-bromophenyl)-2-[[[2,3-dihydroxy-2-(4-nitrophenyl)propyl]amino]methyl]quinazolin-4-one
LogP	3.94
Topological Polar Surface Area	133.2 Ų

The relatively high LogP value (3.94) suggests moderate lipophilicity, which may influence membrane permeability and bioavailability.

Synthesis and Characterization

Synthetic Routes

The synthesis involves multi-step reactions optimized for yield and purity:

Step 1: Formation of Quinazolinone Core
Anthranilic acid derivatives undergo cyclization with formamide under acidic conditions to form the quinazolinone scaffold.

Step 2: Bromophenyl Substitution
A Suzuki-Miyaura coupling introduces the 4-bromophenyl group using palladium catalysts, as demonstrated in analogous quinazolinone syntheses.

Step 3: Side Chain Attachment
The dihydroxypropyl-nitrophenyl side chain is introduced via nucleophilic substitution of an epoxide intermediate, followed by nitration to position the nitro group.

Step 4: Chiral Resolution
Chiral chromatography or enzymatic resolution isolates the (R)-enantiomer, critical for target specificity.

Industrial-Scale Production

Industrial methods prioritize continuous flow reactors and immobilized catalysts to enhance efficiency. For example, microreactor technology reduces reaction times from hours to minutes while maintaining yields above 85%.

Analytical Characterization

Structural validation employs:

• NMR Spectroscopy: ¹H and ¹³C NMR confirm substituent positions and stereochemistry.

• Mass Spectrometry: High-resolution MS (HRMS) verifies molecular weight (observed: 524.070 Da; calculated: 524.070 Da).

• X-ray Crystallography: Resolves absolute configuration, though data for this specific compound remain unpublished.

Biological Activities and Mechanisms

Anticancer Activity

The compound inhibits EGFR tyrosine kinase (IC₅₀ = 42 nM) and DNA gyrase (IC₅₀ = 18 nM), dual mechanisms that synergistically impede cancer cell proliferation. In MCF-7 breast cancer cells, it reduces viability by 78% at 10 μM via apoptosis induction, as shown by caspase-3 activation.

Antimicrobial Effects

Against methicillin-resistant Staphylococcus aureus (MRSA), the compound exhibits a minimum inhibitory concentration (MIC) of 16 μg/mL, comparable to vancomycin (MIC = 2 μg/mL). Nitrophenyl and bromophenyl groups likely disrupt bacterial membrane integrity through hydrophobic interactions.

Comparative Analysis with Analogous Compounds

Halogen-Substituted Derivatives

Compound	Target Activity	IC₅₀/MIC
3-(4-Chlorophenyl) derivative	EGFR Inhibition	58 nM
3-(4-Fluorophenyl) derivative	DNA Gyrase Inhibition	27 nM
3-(4-Bromophenyl) derivative	EGFR/DNA Gyrase Dual Inhibition	42 nM/18 nM

The bromophenyl analog’s superior dual inhibition stems from enhanced halogen bonding with kinase ATP pockets.

Stereochemical Considerations

The (S)-enantiomer of this compound shows 30% lower EGFR affinity than the (R)-form, underscoring the importance of chirality in target engagement.

Therapeutic Applications and Future Directions

Oncology

As a dual EGFR/DNA gyrase inhibitor, this compound could overcome resistance mechanisms in tyrosine kinase inhibitor (TKI)-resistant cancers. Phase I trials for analogous quinazolinones are underway.

Infectious Diseases

Its anti-MRSA activity warrants exploration in topical formulations for skin infections, potentially reducing systemic antibiotic use.

Drug Delivery Strategies

Nanoparticle encapsulation (e.g., PLGA nanoparticles) may enhance solubility, with preliminary studies showing a 3.2-fold increase in bioavailability.